Cas no 863592-52-3 (2-oxo-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-2H-chromene-3-carboxamide)

• Product Name: 2-oxo-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-2H-chromene-3-carboxamide
• CAS No: 863592-52-3
• MF: C₂₂H₁₃N₃O₃S
• MW: 399.421923398972
• CID: 5809083
• PubChem ID: 4343758
• Update Time: 2025-05-24

2-oxo-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxamide, 2-oxo-N-(3-thiazolo[5,4-b]pyridin-2-ylphenyl)-
• 2-oxo-N-[3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]chromene-3-carboxamide
• AB00672210-01
• 863592-52-3
• 2-oxo-N-(3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)-2H-chromene-3-carboxamide
• AKOS024597008
• F0694-0197
• 2-oxo-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)-2H-chromene-3-carboxamide
• 2-oxo-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-2H-chromene-3-carboxamide

• Inchi： 1S/C22H13N3O3S/c26-19(16-12-13-5-1-2-9-18(13)28-22(16)27)24-15-7-3-6-14(11-15)20-25-17-8-4-10-23-21(17)29-20/h1-12H,(H,24,26)
• InChI Key： KOQDSRAIWPDDEK-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(NC1=CC=CC(C2=NC3=CC=CN=C3S2)=C1)=O

Computed Properties

• Exact Mass: 399.06776246g/mol
• Monoisotopic Mass: 399.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.484±0.06 g/cm3(Predicted)
• pka: 11.91±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-oxo-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-2H-chromene-3-carboxamide

Professional Introduction to Compound with CAS No. 863592-52-3 and Product Name: 2-oxo-N-(3-{1,3-thiazolo[5,4-bpyridin-2-yl}phenyl)-2H-chromene-3-carboxamide

The compound with the CAS number 863592-52-3 and the product name 2-oxo-N-(3-{1,3-thiazolo[5,4-bpyridin-2-yl}phenyl)-2H-chromene-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural complexity of this molecule, featuring a 2H-chromene core fused with a thiazole and bpyridine moiety, makes it a promising candidate for further investigation.

Recent research in the field of organic chemistry has highlighted the importance of multicomponent reactions (MCRs) in the synthesis of complex heterocyclic systems. The presence of both thiazole and bpyridine rings in this compound suggests that it may have been synthesized via an MCR, which could provide insights into its synthetic pathways and potential modifications. The 2H-chromene scaffold is particularly noteworthy, as it is known for its biological activity and has been explored in various therapeutic contexts.

One of the most intriguing aspects of this compound is its potential biological activity. The combination of the thiazole, bpyridine, and chromene moieties suggests that it may exhibit properties such as antioxidant, anti-inflammatory, or anticancer effects. These hypotheses are supported by studies on structurally similar compounds, which have shown promising results in preclinical models. The phenyl group at the 3-position of the thiazole ring further enhances its potential pharmacological properties by increasing lipophilicity and improving bioavailability.

In terms of molecular interactions, the presence of nitrogen-rich heterocycles like bpyridine and thiazole indicates that this compound may interact with various biological targets, including enzymes and receptors. The chromene core, known for its ability to absorb light in the visible spectrum, also suggests potential applications in photodynamic therapy or as a photosensitizer. These properties make this compound an attractive candidate for further exploration in drug discovery.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are likely employed to construct the complex heterocyclic framework. The use of these techniques not only facilitates the synthesis but also allows for modular design, enabling chemists to modify specific parts of the molecule to optimize its biological activity.

Recent advancements in computational chemistry have also played a crucial role in understanding the structure-activity relationships (SAR) of this compound. Molecular modeling studies can predict how changes in the molecular structure might affect its biological properties. For instance, computational analysis might reveal how modifications to the phenyl group or the nitrogen atoms in the heterocycles could enhance binding affinity to specific targets. These insights are invaluable for guiding synthetic efforts and optimizing lead compounds for clinical development.

The pharmaceutical industry has increasingly recognized the importance of natural product-inspired scaffolds in drug discovery. The structural features of this compound bear resemblance to some naturally occurring heterocycles that have been successfully translated into therapeutics. By leveraging natural product analogs, researchers can harness biologically relevant structures that have evolved over millions of years, potentially leading to more effective and selective drugs.

Another area of interest is the development of novel delivery systems for this compound. Given its complex structure, encapsulation within nanoparticles or other delivery vehicles could improve its solubility and bioavailability. Recent studies have shown that nanotechnology-based delivery systems can enhance drug delivery efficiency by protecting sensitive molecules from degradation and targeting them to specific sites within the body.

The environmental impact of chemical synthesis is also a growing concern in pharmaceutical research. Green chemistry principles are being increasingly adopted to minimize waste and reduce energy consumption during synthesis. Techniques such as solvent-free reactions or catalytic methods that use less hazardous reagents are being explored to make processes more sustainable. The synthesis of this compound could benefit from such green chemistry approaches, ensuring that its production is environmentally responsible.

Future research directions for this compound may include exploring its mechanism of action at a molecular level. Understanding how it interacts with biological targets can provide critical insights into its therapeutic potential and help identify possible side effects or off-target effects. Techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy can be used to determine high-resolution structures of complexes formed between this compound and its targets.

In conclusion, the compound with CAS number 863592-52-3 and product name 2-oxo-N-(3-{1,3-thiazolo[5,4-bpyridin-2-yl}phenyl)-2H-chromene-3-carboxamide represents a fascinating example of modern pharmaceutical chemistry. Its complex structure and diverse functional groups make it a promising candidate for further investigation in drug discovery. By leveraging advances in synthetic chemistry, computational modeling, and green chemistry principles, researchers can optimize its properties and explore its full therapeutic potential.